Cas no 2228637-40-7 (2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine
• CAS No: 2228637-40-7
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 5931707
• PubChem ID: 165851987
• Update Time: 2025-05-21

2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine
• EN300-1758766
• 2228637-40-7

• Inchi： 1S/C14H16N2/c1-13(2)9-14(13,15)11-6-5-10-4-3-7-16-12(10)8-11/h3-8H,9,15H2,1-2H3
• InChI Key： OUHXPZZBODFPMK-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC3=CC=CN=C3C=2)CC1(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228637-40-7 and Product Name: 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine

The compound with the CAS number 2228637-40-7 and the product name 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of a quinolin-7-yl moiety in its structure suggests a strong connection to the rich pharmacophoric properties of quinoline derivatives, which have long been recognized for their biological activity.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate quinoline scaffolds. These compounds are not only structurally diverse but also exhibit a wide range of biological activities, making them invaluable candidates for further exploration. The 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine molecule stands out due to its combination of a cyclopropane ring and a quinoline group, which together may confer novel pharmacological properties. The cyclopropane ring, known for its strained three-membered carbon structure, often enhances the bioavailability and binding affinity of molecules, while the quinoline moiety is renowned for its antimicrobial, antimalarial, and anticancer properties.

Recent studies have highlighted the importance of quinoline derivatives in the development of new therapeutic agents. For instance, modifications to the quinoline core have led to the discovery of drugs that target various diseases, including leishmaniasis and malaria. The 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine compound represents a promising candidate for further investigation in this context. Its unique structural features may enable it to interact with biological targets in ways that traditional quinoline-based drugs cannot. This has opened up new avenues for research into its potential therapeutic applications.

The synthesis of this compound involves sophisticated organic chemistry techniques that require careful optimization to ensure high yield and purity. The introduction of the cyclopropane ring into the molecule necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to construct such complex molecules with increasing efficiency, which is crucial for both academic research and industrial applications.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of the quinolin-7-yl group with the cyclopropane moiety suggests that it may possess dual functionality, allowing it to interact with multiple biological pathways simultaneously. This multitargeting approach has become increasingly popular in drug discovery due to its ability to address complex diseases more effectively than single-target therapies.

In vitro studies have already begun to explore the biological activity of 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine. Initial results indicate that it exhibits promising properties in terms of cytotoxicity and anti-inflammatory effects. These findings are particularly encouraging given the growing demand for novel compounds that can modulate inflammatory responses without causing significant side effects. The quinoline moiety is known to possess anti-inflammatory properties, while the cyclopropane ring may enhance its ability to penetrate cell membranes, thereby improving its bioavailability.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in materials science and nanotechnology. For example, derivatives of this molecule could be used to develop new types of functional materials or as building blocks for more complex chemical systems. The strained nature of the cyclopropane ring can be exploited to create molecules with specific electronic properties, which could find applications in organic electronics and photovoltaic devices.

As research into this compound progresses, it is likely that new synthetic routes will be developed to improve both efficiency and scalability. The integration of computational chemistry techniques into synthetic planning will also play a crucial role in optimizing molecular structures for desired biological activities. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.

The broader implications of this work are significant for the chemical biology community. The development of novel heterocyclic compounds like 2,2-dimethyl-1-(quinolin-7-yl)cyclopropan-1-amine not only advances our understanding of molecular interactions but also provides new tools for addressing global health challenges. As we continue to uncover the potential of these molecules, it is essential that collaboration across disciplines remains strong to ensure that promising candidates are thoroughly evaluated before moving into clinical trials.

In conclusion,2,2-dimethyl-1-(quinolin-7-y lcyclopropan -1 -amine (CAS No. 2228637 -40 -7) represents a significant contribution to the field of chemical biology and pharmaceutical research。 Its unique structural features and promising biological activities make it an exciting candidate for further investigation。 As research progresses，this compound has the potential to lead to novel therapeutic agents that address unmet medical needs。 The continued exploration of such molecules will undoubtedly enrich our understanding of disease mechanisms and provide new opportunities for treatment。